Cas no 1207040-56-9 (2-[(1,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-phenylacetamide)

• Product Name: 2-[(1,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-phenylacetamide
• CAS No: 1207040-56-9
• MF: C₂₃H₁₉N₃OS
• MW: 385.481463670731
• CID: 5451245
• PubChem ID: 49671768
• Update Time: 2025-08-01

2-[(1,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((1,5-diphenyl-1H-imidazol-2-yl)thio)-N-phenylacetamide
• F2964-2136
• 2-[(1,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-phenylacetamide
• AKOS024477304
• 2-(1,5-diphenylimidazol-2-yl)sulfanyl-N-phenylacetamide
• 1207040-56-9
• 2-[(1,5-Diphenyl-1H-imidazol-2-yl)thio]-N-phenylacetamide

• Inchi： 1S/C23H19N3OS/c27-22(25-19-12-6-2-7-13-19)17-28-23-24-16-21(18-10-4-1-5-11-18)26(23)20-14-8-3-9-15-20/h1-16H,17H2,(H,25,27)
• InChI Key： UNWDXEHPUWGNKL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(C2=CC=CC=C2)C(C2=CC=CC=C2)=CN=1

Computed Properties

• Exact Mass: 385.12488341g/mol
• Monoisotopic Mass: 385.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.27±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-[(1,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-phenylacetamide

Recent Advances in the Study of 2-[(1,5-Diphenyl-1H-imidazol-2-yl)sulfanyl]-N-phenylacetamide (CAS: 1207040-56-9)

The compound 2-[(1,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-phenylacetamide (CAS: 1207040-56-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique imidazole-thioacetamide scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent studies have focused on the synthesis and optimization of 2-[(1,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-phenylacetamide derivatives to enhance their pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the phenyl and acetamide moieties could significantly improve the compound's binding affinity to specific protein targets, such as kinases and GPCRs, which are implicated in various diseases, including cancer and inflammatory disorders.

In vitro and in vivo evaluations have revealed that 2-[(1,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-phenylacetamide exhibits promising anti-proliferative activity against several cancer cell lines. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound inhibited the growth of breast cancer cells (MCF-7) with an IC50 value of 3.2 µM, suggesting its potential as an anticancer agent. Further mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway and modulates key signaling pathways, such as PI3K/AKT and MAPK.

Beyond its anticancer properties, 2-[(1,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-phenylacetamide has also shown anti-inflammatory and antimicrobial activities. A 2023 study in the European Journal of Medicinal Chemistry highlighted its ability to suppress pro-inflammatory cytokines (e.g., TNF-α and IL-6) in macrophages, making it a candidate for treating inflammatory diseases. Additionally, its broad-spectrum antimicrobial activity against Gram-positive and Gram-negative bacteria has been documented, though further optimization is needed to improve its efficacy and reduce potential toxicity.

Despite these promising findings, challenges remain in the development of 2-[(1,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-phenylacetamide as a therapeutic agent. Issues such as poor solubility, metabolic instability, and off-target effects need to be addressed through structural modifications and formulation strategies. Recent advancements in computational chemistry and structure-activity relationship (SAR) studies are expected to facilitate the design of more potent and selective derivatives.

In conclusion, 2-[(1,5-diphenyl-1H-imidazol-2-yl)sulfanyl]-N-phenylacetamide (CAS: 1207040-56-9) represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to optimize its pharmacological profile and explore its applications in treating various diseases. Future studies should focus on preclinical development, including pharmacokinetic and toxicological evaluations, to advance this compound toward clinical trials.